Cas no 2680665-04-5 (tert-butyl N-({3-iodobicyclo1.1.1pentan-1-yl}methyl)carbamate)

• Product Name: tert-butyl N-({3-iodobicyclo1.1.1pentan-1-yl}methyl)carbamate
• CAS No: 2680665-04-5
• MF: C₁₁H₁₈INO₂
• MW: 323.170595645905
• CID: 5633207
• PubChem ID: 165920720
• Update Time: 2025-05-22

tert-butyl N-({3-iodobicyclo1.1.1pentan-1-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680665-04-5
• EN300-28294310
• tert-butyl N-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)carbamate
• tert-butyl N-({3-iodobicyclo1.1.1pentan-1-yl}methyl)carbamate

• Inchi： 1S/C11H18INO2/c1-9(2,3)15-8(14)13-7-10-4-11(12,5-10)6-10/h4-7H2,1-3H3,(H,13,14)
• InChI Key： KIGRVQBJCTUOGP-UHFFFAOYSA-N
• SMILES： IC12CC(CNC(=O)OC(C)(C)C)(C1)C2

Computed Properties

• Exact Mass: 323.03823g/mol
• Monoisotopic Mass: 323.03823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-({3-iodobicyclo1.1.1pentan-1-yl}methyl)carbamate

Comprehensive Overview of tert-butyl N-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)carbamate (CAS No. 2680665-04-5)

The compound tert-butyl N-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)carbamate (CAS No. 2680665-04-5) is a highly specialized organic molecule with significant applications in pharmaceutical and materials science research. Its unique bicyclo[1.1.1]pentane scaffold, combined with an iodo substituent and a carbamate protecting group, makes it a valuable intermediate for drug discovery and chemical synthesis. Researchers are increasingly interested in this compound due to its potential to improve bioavailability and metabolic stability in small-molecule therapeutics.

One of the most compelling aspects of tert-butyl N-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)carbamate is its role in fragment-based drug design. The 3-iodobicyclo[1.1.1]pentane moiety serves as a rigid, three-dimensional spacer that can enhance binding affinity to target proteins. This property aligns with the growing demand for sp3-rich molecules in medicinal chemistry, as they often exhibit better drug-like properties compared to flat, aromatic systems. Recent studies highlight its utility in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors.

From a synthetic perspective, the tert-butyl carbamate (Boc) group in this compound offers excellent amine protection during multi-step reactions. The iodine atom at the 3-position enables further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, making it a versatile building block. This adaptability is crucial for researchers exploring structure-activity relationships (SAR) in drug candidates.

The rise of AI-driven drug discovery has further amplified interest in compounds like tert-butyl N-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)carbamate. Machine learning models often prioritize highly strained ring systems for their ability to modulate protein-protein interactions—a key challenge in undruggable target research. Additionally, its radiopaque iodine component makes it relevant for imaging probe development, particularly in PET (positron emission tomography) applications.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike many halogenated compounds, its bicyclo[1.1.1]pentane core minimizes lipophilicity, reducing potential toxicity risks. This aligns with the pharmaceutical industry’s push toward greener chemistry and sustainable synthesis. Researchers frequently search for scalable routes to this intermediate, reflecting its importance in process chemistry optimization.

In summary, tert-butyl N-({3-iodobicyclo[1.1.1]pentan-1-yl}methyl)carbamate (CAS No. 2680665-04-5) represents a cutting-edge tool for modern chemical research. Its dual functionality as a protecting group and a cross-coupling partner, combined with its three-dimensional architecture, positions it at the forefront of innovative therapeutic development. As the demand for complex molecular scaffolds grows, this compound will likely remain a focal point in both academic and industrial laboratories.